Cas no 2171273-69-9 ((1S)-1-3-(2-methylpropyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1S)-1-3-(2-methylpropyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171273-69-9
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 5965278
• PubChem ID: 165550371
• Update Time: 2025-05-18

(1S)-1-3-(2-methylpropyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-(2-methylpropyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine
• 2171273-69-9
• EN300-1616962
• (1S)-1-[3-(2-methylpropyl)-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-amine

• Inchi： 1S/C12H23N3/c1-8(2)6-11-7-12(10(5)13)15(14-11)9(3)4/h7-10H,6,13H2,1-5H3/t10-/m0/s1
• InChI Key： NEYFHXKYPULETL-JTQLQIEISA-N
• SMILES： N1(C(C)C)C(=CC(CC(C)C)=N1)[C@H](C)N

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on (1S)-1-3-(2-methylpropyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine

Compound CAS No 2171273-69-9: (1S)-1-3-(2-Methylpropyl)-1-(Propan-2-yl)-1H-Pyrazol-5-Ylethan-1-Amine

The compound CAS No 2171273-69-9, also known as (1S)-1-3-(2-methylpropyl)-1-(propan-2-yl)-1H-pyrazol-5-yethan-1-amine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities. The molecule's structure features a pyrazole ring, a chiral center at the (S) configuration, and substituents that confer unique pharmacological properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly for targeting various disease states such as neurodegenerative disorders, cancer, and inflammatory conditions. The (S) configuration of this compound is critical, as it determines its stereochemical properties and biological activity. Stereoisomerism plays a pivotal role in drug design, as it can significantly influence the molecule's interaction with biological targets.

The synthesis of CAS No 2171273-69-9 involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as Suzuki coupling, Stille coupling, and asymmetric synthesis to construct the molecule's complex architecture. These methods ensure high yields and excellent stereochemical control, which are essential for producing biologically active compounds.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Preclinical studies have demonstrated that (1S)-1-3-(2-methylpropyl)-1-(propan-2-yl)-1H-pyrazol-5-yethan-1-amine exhibits significant antioxidant activity and can mitigate oxidative stress in neuronal cells. Oxidative stress is a key contributor to neurodegenerative diseases such as Alzheimer's and Parkinson's, making this compound a valuable candidate for further investigation.

In addition to its neuroprotective properties, this compound has shown potential in anticancer therapy. Recent research has revealed that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings suggest that the compound could serve as a lead molecule for developing novel anticancer agents with improved efficacy and reduced toxicity.

The chiral center at the (S) configuration is another critical feature of this compound. Chiral molecules often exhibit different biological activities depending on their stereochemistry, and this compound is no exception. Studies have shown that the (S) enantiomer displays superior pharmacokinetic properties compared to its (R) counterpart, including better absorption, distribution, metabolism, and excretion (ADME) profiles.

From an analytical standpoint, the characterization of CAS No 2171273-69-9 has been achieved using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into the molecule's structure and conformational properties, which are essential for understanding its biological activity.

Looking ahead, researchers are exploring the possibility of modifying this compound to enhance its therapeutic potential further. Strategies such as substituent optimization, prodrug design, and combination therapy are being investigated to address challenges such as drug resistance and off-target effects.

In conclusion, CAS No 2171273-69-9, or (1S)-1-3-(2-methylpropyl)-1-(propan-2-yl)-1H-pyrazol-5-yethan